Cas no 244261-66-3 ((R)-(+)-SEGPHOS®)

(R)-(+)-SEGPHOS® structure
(R)-(+)-SEGPHOS® structure
Product Name:(R)-(+)-SEGPHOS®
CAS No:244261-66-3
MF:C38H28O4P2
MW:610.574051856995
MDL:MFCD44261663
CID:245869
PubChem ID:253659920
Update Time:2025-04-19

(R)-(+)-SEGPHOS® Chemical and Physical Properties

Names and Identifiers

    • Phosphine,1,1'-[(4R)-[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[1,1-diphenyl-
    • (R)-(+)-SEGPHOS®
    • (R)-(+)-SEGPHOS(regR)
    • (R)-(+)-SEGPHOS(regR) (R)-(+)-SEGPHOS®
    • (R)-SEGPHOS
    • (R)-(+)-5,5'-Bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole
    • (R)-(+)-5,5'-Bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole, min
    • (R)-(+)-SEGPHOS&reg
    • (R)-(+)-4,4'-Bis(diphenylphosphino)-3,3'-bi(1,2-methylenedioxybenzene)
    • (R)-(+)-SEGPHOS
    • (S)-(-)-SEGPHOS
    • (S)-SEGPHOS
    • (R)-5,5'-Bis(diphenylphosphino)-4,4'-bibenzo[d][1,3]dioxole
    • SEGPHOS
    • (S)-(-)-5,5'-BIS(DIPHENYLPHOSPHINO)-4,4'-BI-1,3-BENZODIOXOLE
    • (S)-5,5'-Bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole
    • 5,5'-Bis(diphenylphosphanyl)-4,4'-bibenzo[d][1,3]dioxole
    • (S)-(-)-4,4'-Bis(diphenylphosphino)-3,3'-bi(1,2-methylenedioxybenzene)
    • [4-(5-diphenylphosphanyl-1,3-ben
    • MDL： MFCD44261663
    • Inchi： 1S/C38H28O4P2/c1-5-13-27(14-6-1)43(28-15-7-2-8-16-28)33-23-21-31-37(41-25-39-31)35(33)36-34(24-22-32-38(36)42-26-40-32)44(29-17-9-3-10-18-29)30-19-11-4-12-20-30/h1-24H,25-26H2
    • InChI Key： RZZDRSHFIVOQAF-UHFFFAOYSA-N
    • SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)OCO3)OCO2

Computed Properties

  • Exact Mass: 910.10146
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 7
  • Complexity: 787
  • Topological Polar Surface Area: 36.9

Experimental Properties

  • Melting Point: 168-172 °C
  • PSA: 36.92
  • Optical Activity: [α]20/D +11°, c = 0.5 in chloroform

(R)-(+)-SEGPHOS® Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

(R)-(+)-SEGPHOS® Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600393-250mg
(R)-(+)-SEGPHOS®
 244261-66-3 98%，99%ee
250mg
 ¥65.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600393-100mg
(R)-(+)-SEGPHOS®
 244261-66-3 98%，99%ee
100mg
 ¥90.0 2023-06-13
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600393-1g
(R)-(+)-SEGPHOS®
 244261-66-3 98%，99%ee
1g
 ¥220.0 2024-07-19
Chemenu
CM156919-5g
(R)-5,5'-Bis(diphenylphosphino)-4,4'-bibenzo[d][1,3]dioxole
 244261-66-3 95%
5g
 $711 2021-08-05
Alichem
A159001889-5g
(R)-5,5'-Bis(diphenylphosphino)-4,4'-bibenzo[d][1,3]dioxole
 244261-66-3 95%
5g
 $782.80 2023-09-02
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600393-5g
(R)-(+)-SEGPHOS®
 244261-66-3 98%，99%ee
5g
 ¥950.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R12540-250mg
(R)-5,5'-Bis(diphenylphosphino)-4,4'-bibenzo[d][1,3]dioxole
 244261-66-3 98% 99%ee
250mg
 ¥51.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R12540-1g
(R)-5,5'-Bis(diphenylphosphino)-4,4'-bibenzo[d][1,3]dioxole
 244261-66-3 98% 99%ee
1g
 ¥188.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R12540-5g
(R)-5,5'-Bis(diphenylphosphino)-4,4'-bibenzo[d][1,3]dioxole
 244261-66-3 98% 99%ee
5g
 ¥935.0 2024-07-19
ChemScence
CS-0035252-250mg
(R)-SEGPHOS
 244261-66-3 ≥98.0%
250mg
 $21.0 2022-04-27

(R)-(+)-SEGPHOS® Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:244261-66-3)(R)-(+)-SEGPHOS®
Order Number:A877918
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:55
Price ($):589.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:244261-66-3)(R)-(+)-SEGPHOS®
A877918
Purity:99%
Quantity:25g
Price ($):589.0
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